75-00-3

Chloroethane

In Stock

• CAS RN:
• 75-00-3

• Formula:
• C2H5Cl
  CH3CH2Cl
  C2H5Cl

• InChI:
• InChI=1S/C2H5Cl/c1-2-3/h2H2,1H3

• InChIKey:
• HRYZWHHZPQKTII-UHFFFAOYSA-N

• Chloroethane is a colorless gas at room temperature and pressure. It has a characteristically sharp smell. It is a liquid when stored in pressurized containers;  however, the liquid evaporates quickly when exposed to room air. Chloroethane catches fire easily. It was used in leaded gasoline, but strict new government regulations have reduced that use dramatically. It is used in the production of cellulose, dyes, medicinal drugs, and other commercial products, and as a solvent and refrigerant. It is also used to numb the skin before medical procedures such as ear piercing and skin biopsies and as a treatment in sports injuries.
  Chloroethane is the simplest and least toxic member of the class of chloroethanes, that is ethane in which a single hydrogen is substituted by a chlorine. A colourless gas at room temperature and pressure (boiling point 12℃), it is used as a m...

Imidazo[1,2-B][1,2,4]triazine

Usually In Stock

• CAS RN:
• 275-00-3

• Formula:
• C5H4N4

• InChI:
• InChI=1S/C5H4N4/c1-2-8-9-4-3-7-5(9)6-1/h1-4H

• InChIKey:
• SYLTXFOKMOCILU-UHFFFAOYSA-N

• Imidazo[1,2-B][1,2,4]triazine is a useful research compound. Its molecular formula is C5H4N4 and its molecular weight is 120.11 g/mol. The purity is usually 95%.

Veratrosine

In Stock

• CAS RN:
• 475-00-3

• Formula:
• C33H49NO7

• InChI:
• InChI=1S/C33H49NO7/c1-16-11-26(36)28(34-14-16)18(3)21-7-8-22-23-6-5-19-12-20(9-10-33(19,4)25(23)13-24(22)17(21)2)40-32-31(39)30(38)29(37)27(15-35)41-32/h5,7-8,16,18,20,23,25-32,34-39H,6,9-15H2,1-4H3/t16-,18-,20-,23-,25-,26+,27+,28-,29+,30-,31+,32+,33-/m0/s1

• InChIKey:
• WXQHVBNTINGJJR-NIFRNHPISA-N

• Veratrosine is a steroidal alkaloid that has been found in Veratrum and has diverse biological activities. It inhibits hedgehog (Hh) signaling in a reporter assay using NIH3T3 cells when used at a concentration of 8 µM. Veratrosine (1 mg/ml) inhibits aggregation of isolated rabbit platelets induced by arachidonic acid. It induces DNA damage in the cerebellum and cerebral cortex in mice when administered at doses of 0.25 and 2.5 µmol/kg. Veratrosine (1.5 and 4.5 µmol/kg) decreases angiotensin II-induced increases in systolic blood pressure in mice.
  Veratrosine is a natural product found in Veratrum dahuricum with data available.
  

3-Hydroxy-5-methoxybenzofuran-2-carbonitrile

Usually In Stock

• CAS RN:
• 26475-00-3

• Formula:
• C10H7NO3

• InChI:
• InChI=1S/C10H7NO3/c1-13-6-2-3-8-7(4-6)10(12)9(5-11)14-8/h2-4,12H,1H3

• InChIKey:
• PFSSDWWVTSIXDB-UHFFFAOYSA-N

• 3-Hydroxy-5-methoxybenzofuran-2-carbonitrile is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%.

1-(5-Chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 63675-00-3

• Formula:
• C12H12ClNO3

• InChI:
• InChI=1S/C12H12ClNO3/c1-7-2-3-9(13)5-10(7)14-6-8(12(16)17)4-11(14)15/h2-3,5,8H,4,6H2,1H3,(H,16,17)

• InChIKey:
• HFMQBZLBNDOOFS-UHFFFAOYSA-N

• 1-(5-Chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68. The purity is usually 95%.

Naphthofurandione deriv

• CAS RN:
• 18375-00-3

• Formula:
• C15H18O3

• InChI:
• InChI=1S/C15H18O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h5,7,9-10,12-13H,1,4,6H2,2-3H3/t9-,10+,12-,13+,15+/m1/s1

• InChIKey:
• FMWJLZZXAZJJIY-OLNSGIQNSA-N

• Naphthofurandione deriv is a natural product found in Arctotheca calendula with data available.

2-Methyltetrazole-5-carboxylic acid

In Stock

• CAS RN:
• 13175-00-3

• Formula:
• C3H4N4O2

• InChI:
• InChI=1S/C3H4N4O2/c1-7-5-2(3(8)9)4-6-7/h1H3,(H,8,9)

• InChIKey:
• VQHZPBXUOJDGTE-UHFFFAOYSA-N

• 2-Methyltetrazole-5-carboxylic acid, also known as 2-Methyltetrazole-5-carboxylic acid, is a useful research compound. Its molecular formula is C3H4N4O2 and its molecular weight is 128.09 g/mol. The purity is usually 95%.

N-(4-bromophenyl)-3-(5-methylfuran-2-yl)propanamide

In Stock

• CAS RN:
• 327075-00-3

• Formula:
• C14H14BrNO2

• InChI:
• InChI=1S/C14H14BrNO2/c1-10-2-7-13(18-10)8-9-14(17)16-12-5-3-11(15)4-6-12/h2-7H,8-9H2,1H3,(H,16,17)

• InChIKey:
• JABYCOOMMCQRJC-UHFFFAOYSA-N

• N-(4-bromophenyl)-3-(5-methylfuran-2-yl)propanamide is a useful research compound. Its molecular formula is C14H14BrNO2 and its molecular weight is 308.175. The purity is usually 95%.

2-(3,4-dimethoxybenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 380875-00-3

• Formula:
• C23H28N2O5S

• InChI:
• InChI=1S/C23H28N2O5S/c1-28-17-10-9-14(12-18(17)29-2)21(26)25-23-20(16-7-3-4-8-19(16)31-23)22(27)24-13-15-6-5-11-30-15/h9-10,12,15H,3-8,11,13H2,1-2H3,(H,24,27)(H,25,26)

• InChIKey:
• YKJBOWXHCIUTBG-UHFFFAOYSA-N

• 2-(3,4-dimethoxybenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C23H28N2O5S and its molecular weight is 444.55. The purity is usually 95%.

Benzyl 4-iodopiperidine-1-carboxylate

In Stock

• CAS RN:
• 885275-00-3

• Formula:
• C13H16INO2

• InChI:
• InChI=1S/C13H16INO2/c14-12-6-8-15(9-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2

• InChIKey:
• MSRXUEGQXJQJJX-UHFFFAOYSA-N

• Benzyl 4-iodopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H16INO2 and its molecular weight is 345.18 g/mol. The purity is usually 95%.

3-(3-Methoxyphenyl)-4'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898775-00-3

• Formula:
• C17H15F3O2

• InChI:
• InChI=1S/C17H15F3O2/c1-22-15-4-2-3-12(11-15)5-10-16(21)13-6-8-14(9-7-13)17(18,19)20/h2-4,6-9,11H,5,10H2,1H3

• InChIKey:
• SWYHIMUQQNATTC-UHFFFAOYSA-N

• 3-(3-Methoxyphenyl)-4'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C17H15F3O2 and its molecular weight is 308.29 g/mol. The purity is usually 95%.

6,7-Dihydro-4H-pyrano[3,4-d]isoxazole-3-carbohydrazide

In Stock

• CAS RN:
• 2219375-00-3

• Formula:
• C7H9N3O3

• InChI:
• InChI=1S/C7H9N3O3/c8-9-7(11)6-4-3-12-2-1-5(4)13-10-6/h1-3,8H2,(H,9,11)

• InChIKey:
• UPHBQNQMBKVLRU-UHFFFAOYSA-N

• 6,7-Dihydro-4H-pyrano[3,4-d]isoxazole-3-carbohydrazide is a useful research compound. Its molecular formula is C7H9N3O3 and its molecular weight is 183.167. The purity is usually 95%.

Tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate

Usually In Stock

• CAS RN:
• 2248275-00-3

• Formula:
• C11H19N3O2

• InChI:
• InChI=1S/C11H19N3O2/c1-5-7(12)9-13-6-8(14-9)10(15)16-11(2,3)4/h6-7H,5,12H2,1-4H3,(H,13,14)

• InChIKey:
• IIFNIKRFIQGAJM-UHFFFAOYSA-N

• Tert-butyl 2-(1-aminopropyl)-1H-imidazole-5-carboxylate is a useful research compound. Its molecular formula is C11H19N3O2 and its molecular weight is 225.292. The purity is usually 95%.

5-Bromo-N-[2-(2-chlorophenyl)-2-methoxyethyl]pyrimidin-2-amine

Usually In Stock

• CAS RN:
• 2379975-00-3

• Formula:
• C13H13BrClN3O

• InChI:
• InChI=1S/C13H13BrClN3O/c1-19-12(10-4-2-3-5-11(10)15)8-18-13-16-6-9(14)7-17-13/h2-7,12H,8H2,1H3,(H,16,17,18)

• InChIKey:
• AVJBLNBHKSAJMC-UHFFFAOYSA-N

• 5-Bromo-N-[2-(2-chlorophenyl)-2-methoxyethyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C13H13BrClN3O and its molecular weight is 342.62. The purity is usually 95%.

8-Methyl-1-thia-4,8-diazaspiro[4.5]decane hydrochloride

In Stock

• CAS RN:
• 1221575-00-3

• Formula:
• C8H17ClN2S

• InChI:
• InChI=1S/C8H16N2S.ClH/c1-10-5-2-8(3-6-10)9-4-7-11-8;/h9H,2-7H2,1H3;1H

• InChIKey:
• OZLQBWUSAZVWQU-UHFFFAOYSA-N

• 8-Methyl-1-thia-4,8-diazaspiro[4.5]decane hydrochloride is a useful research compound. Its molecular formula is C8H17ClN2S and its molecular weight is 208.75 g/mol. The purity is usually 95%.